Cas no 1250956-34-3 (2-fluoro-N-(1-methoxypropan-2-yl)aniline)

• Product Name: 2-fluoro-N-(1-methoxypropan-2-yl)aniline
• CAS No: 1250956-34-3
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 5177759
• PubChem ID: 62535628
• Update Time: 2025-05-24

2-fluoro-N-(1-methoxypropan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(1-methoxypropan-2-yl)aniline
• Benzenamine, 2-fluoro-N-(2-methoxy-1-methylethyl)-

• Inchi： 1S/C10H14FNO/c1-8(7-13-2)12-10-6-4-3-5-9(10)11/h3-6,8,12H,7H2,1-2H3
• InChI Key： DLCOWQFHXZBBFG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(C)COC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-fluoro-N-(1-methoxypropan-2-yl)aniline

Introduction to 2-Fluoro-N-(1-Methoxypropan-2-yl)aniline (CAS No. 1250956-34-3)

2-Fluoro-N-(1-methoxypropan-2-yl)aniline, with the CAS number 1250956-34-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted aniline moiety and a methoxypropyl amine group. These structural features contribute to its potential applications in various scientific and industrial contexts.

The chemical formula of 2-fluoro-N-(1-methoxypropan-2-yl)aniline is C₉H₁₃FN₂O, and it has a molecular weight of approximately 178.21 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it suitable for use in a wide range of synthetic reactions and formulations.

In the realm of medicinal chemistry, 2-fluoro-N-(1-methoxypropan-2-yl)aniline has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel drugs targeting various diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 2-fluoro-N-(1-methoxypropan-2-yl)aniline, which exhibited potent anti-inflammatory and analgesic activities. These findings underscore the compound's potential as a lead molecule in drug discovery efforts.

Beyond its medicinal applications, 2-fluoro-N-(1-methoxypropan-2-yl)aniline has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials such as organic semiconductors and luminescent materials. A 2022 study published in Advanced Materials demonstrated that derivatives of 2-fluoro-N-(1-methoxypropan-2-yl)aniline could be used to fabricate highly efficient organic light-emitting diodes (OLEDs). The researchers noted that the introduction of fluorine atoms and methoxypropyl groups significantly enhanced the material's performance, making it suitable for advanced optoelectronic applications.

The synthesis of 2-fluoro-N-(1-methoxypropan-2-yl)aniline typically involves multi-step reactions, including nucleophilic substitution and reductive amination. A common synthetic route involves the reaction of 2-fluoroaniline with 1-chloro-3-methoxypropane, followed by reductive amination using sodium borohydride or similar reducing agents. This synthetic approach allows for high yields and good purity, making it suitable for large-scale production.

In terms of safety and handling, while 2-fluoro-N-(1-methoxypropan-2-yl)aniline is not classified as a hazardous substance under current regulations, it is important to handle it with care due to its reactivity with strong oxidizing agents and its potential to cause skin and eye irritation. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound to ensure safe laboratory practices.

The environmental impact of 2-fluoro-N-(1-methoxypropan-2-yl)aniline is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to dispose of this compound according to local regulations to minimize any potential ecological impact. Research into the biodegradability and ecotoxicity of this compound is ongoing, with preliminary studies suggesting that it may have low environmental persistence under certain conditions.

In conclusion, 2-fluoro-N-(1-methoxypropan-2-yl)aniline (CAS No. 1250956-34-3) is a promising compound with diverse applications in medicinal chemistry and materials science. Its unique molecular structure endows it with valuable properties that make it suitable for use in drug discovery, functional materials development, and other advanced scientific endeavors. As research into this compound continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.